Cas no 130433-01-1 (12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,4,9,29-pentahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI))

• Product name: 12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,4,9,29-pentahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI)
• CAS No: 130433-01-1
• MF: C₄₀H₆₁NO₁₅
• MW: 795.91005396843
• CID: 193597
• PubChem ID: 24893427

12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,4,9,29-pentahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 12,31-Dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylicacid, 25-[(3-amino-3,6-dideoxy-b-D-mannopyranosyl)oxy]-1,3,4,9,29-pentahydroxy-13-(1-methylpropyl)-7,11-dioxo-(9CI)
• EurocidinD
• 128808-62-8
• Eurocidin D
• (17Z,21Z)-25-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-13-butan-2-yl-1,3,4,9,29-pentahydroxy-7,11-dioxo-12,31-dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylic acid
• 130433-01-1
• (17Z,21E)-25-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-13-butan-2-yl-1,3,4,9,29-pentahydroxy-7,11-dioxo-12,31-dioxabicyclo[25.3.1]hentriaconta-15,17,19,21,23-pentaene-28-carboxylic acid

• Inchi： InChI=1S/C40H61NO15/c1-4-23(2)31-15-13-11-9-7-5-6-8-10-12-14-27(54-39-37(49)35(41)36(48)24(3)53-39)20-32-34(38(50)51)30(46)22-40(52,56-32)21-29(45)28(44)17-16-25(42)18-26(43)19-33(47)55-31/h5-14,23-24,26-32,34-37,39,43-46,48-49,52H,4,15-22,41H2,1-3H3,(H,50,51)/b6-5-,9-7+,10-8+,13-11+,14-12+/t23?,24-,26?,27?,28?,29?,30?,31?,32?,34?,35+,36-,37+,39+,40?/m1/s1
• InChI Key： ISJFQHRNXXQEGT-NUXKAOGZSA-N
• SMILES： C1C=CC=CCC(C(CC)C)OC(=O)CC(O)CC(=O)CCC(O)C(O)CC2(OC(C(C(C2)O)C(=O)O)CC(O[C@@H]2O[C@H](C)[C@@H](O)[C@H](N)[C@@H]2O)C=CC=CC=1)O |c:56,t:1,3,52,54,&1:40,42,44,46,48|

Computed Properties

• Exact Mass: 795.40412
• Monoisotopic Mass: 795.40412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 5
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 276
• XLogP3: -0.9

Experimental Properties

• Density: 1.34
• Boiling Point: 1043.1°Cat760mmHg
• Flash Point: 584.7°C